Cas no 1249934-68-6 (1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene)

• Product Name: 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene
• CAS No: 1249934-68-6
• MF: C₁₂H₁₆BrClO₂
• MW: 307.611242294312
• CID: 6121683
• PubChem ID: 62114045
• Update Time: 2025-08-02

1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene
• Benzene, 1-[2-bromo-1-(2-ethoxyethoxy)ethyl]-4-chloro-
• 1-(2-Bromo-1-(2-ethoxyethoxy)ethyl)-4-chlorobenzene
• CS-0299872
• AKOS011393991
• 1249934-68-6
• 1-[2-bromo-1-(2-ethoxyethoxy)ethyl]-4-chlorobenzene
• EN300-1133218

• Inchi： 1S/C12H16BrClO2/c1-2-15-7-8-16-12(9-13)10-3-5-11(14)6-4-10/h3-6,12H,2,7-9H2,1H3
• InChI Key： KJBRAEQHZNNMGA-UHFFFAOYSA-N
• SMILES： C1(C(OCCOCC)CBr)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 306.00222g/mol
• Monoisotopic Mass: 306.00222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 341.6±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene

1-2-Bromo-1-(2-Ethoxyethoxy)ethyl-4-Chlorobenzene: A Comprehensive Overview

1-2-Bromo-1-(2-Ethoxyethoxy)ethyl-4-Chlorobenzene is a complex organic compound with the CAS number 1249934-68-6. This compound is characterized by its unique structure, which includes a bromine atom at the 1 and 2 positions of the benzene ring, a 4-chloro substituent, and a 1-(2-ethoxyethoxy)ethyl group attached to the benzene ring. The compound's structure makes it highly versatile for various applications in the fields of organic chemistry, pharmaceuticals, and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene. Researchers have employed innovative methodologies, such as Suzuki-Miyaura coupling reactions and palladium-catalyzed cross-couplings, to achieve high yields and purity levels. These techniques not only enhance the compound's scalability but also pave the way for its integration into advanced chemical systems.

The bromine substituents in this compound play a critical role in its reactivity and functionality. Bromine atoms are known for their ability to participate in nucleophilic aromatic substitution reactions, making this compound an ideal candidate for designing novel heterocyclic structures. Additionally, the presence of the chlorine atom at the 4-position introduces electronic effects that can modulate the compound's reactivity and stability.

The 2-ethoxyethoxyethyl group attached to the benzene ring adds another layer of complexity to this compound. This group is a polyether moiety, which is known for its ability to form hydrogen bonds and enhance solubility in polar solvents. Such properties make 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene suitable for applications in drug delivery systems, where solubility and bioavailability are paramount.

In terms of pharmacological applications, recent studies have explored the potential of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene as a precursor for bioactive molecules. Its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, makes it a valuable building block in medicinal chemistry. For instance, researchers have utilized this compound to synthesize analogs with potential anti-inflammatory and anticancer properties.

The synthesis of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-4-chlorobenzene involves a multi-step process that combines aromatic substitution reactions with etherification techniques. The use of high-performance liquid chromatography (HPLC) and mass spectrometry has enabled precise characterization of the compound, ensuring its purity and structural integrity.

From an environmental perspective, understanding the degradation pathways of 1-2-bromo compounds is crucial for assessing their ecological impact. Recent studies have demonstrated that such compounds can undergo biodegradation under specific microbial conditions, reducing their persistence in natural environments. This knowledge is essential for developing sustainable chemical processes that minimize environmental footprint.

In conclusion, 1-2-bromo-1-(2-Ethoxyethoxy)ethyl-4-Chlorobenzene (CAS No: 1249934686) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers aiming to develop novel chemical entities with diverse applications.